N1-((1-benzylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-N'-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C20H25N3O2S/c24-19(20(25)22-14-18-7-4-12-26-18)21-13-16-8-10-23(11-9-16)15-17-5-2-1-3-6-17/h1-7,12,16H,8-11,13-15H2,(H,21,24)(H,22,25)
• InChI Key: JPWLQTYGUFRGFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CS2)CC3=CC=CC=C3
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

N1-((1-benzylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide, also known as BTOM, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. BTOM belongs to the class of compounds known as piperidines, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Catalysis in Organic Synthesis

Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide has been established as an effective catalyst system for Goldberg amidation with less reactive (hetero)aryl chlorides, which had not been efficiently documented by Cu-catalysis before. This reaction is liberally applied toward a variety of functionalized (hetero)aryl chlorides and a wide range of aromatic and aliphatic primary amides with good to excellent yields. Additionally, the arylation of lactams and oxazolidinones is achieved, showcasing the compound's versatility in facilitating complex organic transformations (Subhadip De, Junli Yin, D. Ma, 2017).

Pharmacological Applications

The role of similar compounds in modulating neurotransmitter systems suggests potential pharmacological applications. For instance, the study of orexin-1 receptor mechanisms on compulsive food consumption in rats indicates the involvement of neural systems that motivate and reinforce drug abuse, as well as compulsive food seeking and intake. While this specific compound was not directly involved, the methodology and pharmacokinetic assessments provide a framework for evaluating similar compounds' effects on behavioral and physiological outcomes, hinting at potential therapeutic applications in treating disorders such as binge eating or drug addiction (L. Piccoli et al., 2012).

Conductivity and Material Science

In the field of conducting polymers, electrochemical copolymerizations involving thiophene derivatives, such as N1,N2-bis(thiophen-3-ylmethylene)benzene-1,2-diamine, with 3,4-ethylenedioxythiophene (EDOT) in specific solvent-electrolyte couples via potentiodynamic electrolysis, have been explored. The resulting copolymers characterized by various analytical techniques demonstrate the potential applications of such compounds in creating materials with tailored electrical properties for use in electronics or as part of advanced material science research (E. Turac, E. Sahmetlioglu, L. Toppare, 2014).